Cas no 2137887-26-2 (1-Benzofuran-7-sulfonyl fluoride)

• Product Name: 1-Benzofuran-7-sulfonyl fluoride
• CAS No: 2137887-26-2
• MF: C₈H₅FO₃S
• MW: 200.186904668808
• CID: 5977958
• PubChem ID: 165897352
• Update Time: 2025-06-09

1-Benzofuran-7-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727230
• 1-benzofuran-7-sulfonyl fluoride
• 2137887-26-2
• 1-Benzofuran-7-sulfonyl fluoride

• Inchi： 1S/C8H5FO3S/c9-13(10,11)7-3-1-2-6-4-5-12-8(6)7/h1-5H
• InChI Key： BUXAIXUGXZLTPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=COC=12)(=O)(=O)F

Computed Properties

• Exact Mass: 199.99434335g/mol
• Monoisotopic Mass: 199.99434335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.7Ų

Additional information on 1-Benzofuran-7-sulfonyl fluoride

Introduction to 1-Benzofuran-7-sulfonyl fluoride (CAS No. 2137887-26-2)

1-Benzofuran-7-sulfonyl fluoride (CAS No. 2137887-26-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, which makes it a versatile scaffold for the development of various bioactive molecules. The presence of a sulfonyl fluoride group at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further functionalization through nucleophilic substitution reactions. This property allows chemists to introduce diverse substituents at the 7-position of the benzofuran core, enabling the synthesis of novel compounds with tailored biological activities. In recent years, there has been a growing interest in benzofuran derivatives due to their potential applications in medicinal chemistry, particularly as scaffolds for small-molecule drugs targeting various diseases.

One of the most compelling aspects of 1-Benzofuran-7-sulfonyl fluoride is its utility in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel inhibitors and modulators of key biological pathways. For instance, studies have shown that derivatives of benzofuran can interact with specific enzymes and receptors, leading to therapeutic effects in areas such as cancer, inflammation, and neurodegenerative diseases. The sulfonyl fluoride group facilitates further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity.

In the realm of drug discovery, 1-Benzofuran-7-sulfonyl fluoride has been utilized as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 1-Benzofuran-7-sulfonyl fluoride, researchers have been able to develop potent inhibitors that target specific kinases, offering promising leads for new therapeutic agents.

Recent advancements in computational chemistry and machine learning have further enhanced the utility of 1-Benzofuran-7-sulfonyl fluoride in drug discovery. These technologies allow researchers to predict the binding affinity and pharmacokinetic properties of derivatives before they are synthesized, significantly reducing the time and cost associated with traditional high-throughput screening methods. This approach has enabled more efficient identification of lead compounds for further development.

The chemical reactivity of 1-Benzofuran-7-sulfonyl fluoride also makes it a valuable tool in synthetic organic chemistry. The sulfonyl fluoride group can undergo nucleophilic aromatic substitution (SNAr) reactions with various nucleophiles, including amines, alcohols, and thiols. This reaction allows for the introduction of diverse functional groups at the 7-position, enabling the synthesis of complex molecules with tailored properties.

Moreover, 1-Benzofuran-7-sulfonyl fluoride has been employed in cross-coupling reactions such as Suzuki-Miyaura coupling and Buchwald-Hartwig coupling. These reactions are powerful tools for constructing carbon-carbon bonds and have been widely used in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals. By utilizing 1-Benzofuran-7-sulfonyl fluoride as a starting material, researchers can access a wide range of biaryl derivatives with potential therapeutic applications.

The versatility of 1-Benzofuran-7-sulfonyl fluoride extends beyond its use as an intermediate in drug discovery. It has also been applied in materials science and agrochemical research. For example, benzofuran derivatives have been investigated for their photophysical properties, making them suitable candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In agrochemical research, 1-Benzofuran-7-sulfonyl fluoride has been used to develop novel herbicides and pesticides. The unique structure of benzofuran derivatives allows them to interact with biological targets in plants and pests, providing effective solutions for crop protection. The sulfonyl fluoride group enhances their bioactivity by facilitating binding to specific enzymes involved in plant growth regulation or pest metabolism.

The synthesis of 1-Benzofuran-7-sulfonyl fluoride itself is an interesting challenge due to its sensitive functional groups. However, advances in synthetic methodology have made it more accessible than ever before. Modern synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity.

In conclusion,1-Benzofuran-7-sulfonyl fluoride (CAS No. 2137887-26-2) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its reactivity allows for further functionalization through various chemical transformations. As research continues to uncover new applications for benzofuran derivatives,1-Benzofuran-7-sulfonyl fluoride is poised to play an increasingly important role in drug discovery and materials science.